Cas no 1890112-83-0 (N-([1,1'-Biphenyl]-3-yl)-4-methyl-[1,1'-biphenyl]-3-amine)

N-([1,1'-Biphenyl]-3-yl)-4-methyl-[1,1'-biphenyl]-3-amine structure
1890112-83-0 structure
Product name:N-([1,1'-Biphenyl]-3-yl)-4-methyl-[1,1'-biphenyl]-3-amine
CAS No:1890112-83-0
MF:C25H21N
MW:335.440946340561
CID:5735764
PubChem ID:129050566

N-([1,1'-Biphenyl]-3-yl)-4-methyl-[1,1'-biphenyl]-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1890112-83-0
    • SCHEMBL18762335
    • N-([1,1'-Biphenyl]-3-yl)-4-methyl-[1,1'-biphenyl]-3-amine
    • Inchi: 1S/C25H21N/c1-19-15-16-23(21-11-6-3-7-12-21)18-25(19)26-24-14-8-13-22(17-24)20-9-4-2-5-10-20/h2-18,26H,1H3
    • InChI Key: NZQBCKJKAPGHOR-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=C(C2C=CC=CC=2)C=1)C1C=C(C2C=CC=CC=2)C=CC=1C

Computed Properties

  • Exact Mass: 335.167399674g/mol
  • Monoisotopic Mass: 335.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 12Ų

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